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Compound of Interest

Compound Name: AST5902

Cat. No.: B11937928 Get Quote

Introduction
AST5902 is the principal and active metabolite of Alflutinib (also known as Furmonertinib or

AST2818), a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor

(TKI).[1] Alflutinib and AST5902 are potent inhibitors of both EGFR-sensitizing mutations and

the T790M resistance mutation, which are critical drivers in certain types of non-small cell lung

cancer (NSCLC).[1][2][3][4] Preclinical studies have demonstrated the anti-tumor activity of

Alflutinib and its metabolite AST5902, making them significant compounds for cancer research.

[1][5]

These application notes provide a detailed protocol for the in vivo evaluation of AST5902 in a

murine xenograft model of human NSCLC. The protocol outlines animal model selection,

preparation and administration of AST5902, and methods for assessing treatment efficacy.
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Table 1: Formulation of AST5902 for Oral Administration
in Mice
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Component
Protocol 1 (Aqueous
Suspension)

Protocol 2 (Solubilized
Formulation)

Vehicle
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline

10% DMSO, 90% (20% SBE-

β-CD in Saline)

Solubility ≥ 2.5 mg/mL ≥ 2.5 mg/mL

Preparation

Add solvents sequentially to

AST5902 trimesylate powder.

Vortex or sonicate to dissolve.

Dissolve AST5902 trimesylate

in DMSO first, then add the

SBE-β-CD solution.

Storage

Prepare fresh daily. If

necessary, store at -20°C for

up to one month.[1]

Prepare fresh daily. If

necessary, store at -20°C for

up to one month.[1]

SBE-β-CD: Sulfobutylether-β-cyclodextrin

Table 2: Example Dosing and Monitoring Schedule for a
28-day Efficacy Study
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Parameter Details

Animal Model
Athymic Nude Mice (e.g., BALB/c nude) or

NOD/SCID mice

Tumor Model
Subcutaneous xenograft of human NSCLC cells

with EGFR T790M mutation (e.g., NCI-H1975)

Treatment Groups

1. Vehicle Control (p.o., daily) 2. AST5902 (e.g.,

25 mg/kg, p.o., daily) 3. AST5902 (e.g., 50

mg/kg, p.o., daily) 4. Positive Control (e.g.,

Osimertinib, 25 mg/kg, p.o., daily)

Dosing Route Oral gavage (p.o.)

Dosing Frequency Once daily

Dosing Volume 100 µL (or 5-10 mL/kg)

Treatment Duration 28 days

Tumor Volume Measurement Every 3-4 days

Body Weight Measurement Every 3-4 days

Endpoint Tumor volume, body weight, and overall survival

Experimental Protocols
Preparation of AST5902 Formulation
This protocol describes the preparation of a 5 mg/mL stock solution of AST5902 for oral

administration.

Materials:

AST5902 trimesylate powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)
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Tween-80

Sterile Saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Weigh the required amount of AST5902 trimesylate powder.

For Protocol 1 (Aqueous Suspension): a. In a sterile tube, add 10% of the final volume as

DMSO and dissolve the AST5902 powder. b. Add 40% PEG300 and vortex thoroughly. c.

Add 5% Tween-80 and vortex until the solution is clear. d. Add 45% sterile saline to reach the

final desired concentration and vortex.[1]

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Prepare the formulation fresh each day before administration.

In Vivo Efficacy Study in a Xenograft Mouse Model
This protocol outlines the procedure for a typical subcutaneous xenograft study to evaluate the

anti-tumor efficacy of AST5902.

Materials:

6-8 week old female athymic nude mice

Human NSCLC cell line (e.g., NCI-H1975)

Matrigel (optional)

Sterile PBS

Trypan blue
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Hemocytometer

Syringes and needles (27G)

Calipers

Animal balance

Oral gavage needles

Procedure:

Cell Preparation and Implantation: a. Culture the selected human cancer cell line under

appropriate conditions. b. Harvest cells by trypsinization, wash with sterile PBS, and perform

a cell count using a hemocytometer and trypan blue to ensure viability. c. Resuspend the

cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10^7 cells/mL. d.

Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank of

each mouse.

Tumor Growth and Group Randomization: a. Monitor tumor growth every 3-4 days using

calipers. Tumor volume can be calculated using the formula: (Length x Width^2) / 2. b. When

tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups

(n=8-10 mice per group).

Drug Administration: a. Administer AST5902 or vehicle control daily via oral gavage

according to the assigned treatment groups. b. Monitor the body weight of the mice every 3-

4 days as an indicator of toxicity.

Efficacy Assessment: a. Measure tumor volume every 3-4 days for the duration of the study

(e.g., 28 days). b. At the end of the study, euthanize the mice and excise the tumors for

weight measurement and further analysis (e.g., pharmacodynamics, histology). c. The

primary efficacy endpoint is the inhibition of tumor growth.

Mandatory Visualization
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Experimental Workflow for AST5902 In Vivo Efficacy
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Caption: Workflow for a murine xenograft study of AST5902.
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AST5902 (Alflutinib Metabolite) Mechanism of Action

Growth Factors
(e.g., EGF)

EGFR Receptor
(with activating or T790M mutation)

Phosphorylation

AST5902

Inhibition

Downstream Signaling
(e.g., PI3K/AKT, MAPK pathways)

Tumor Cell Proliferation,
Survival, and Growth

Click to download full resolution via product page

Caption: Simplified signaling pathway of EGFR and inhibition by AST5902.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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